Cas no 51947-46-7 (Benzenamine,4-[(4-aminophenyl)methyl]-N-ethyl-)

• Product Name: Benzenamine,4-[(4-aminophenyl)methyl]-N-ethyl-
• CAS No: 51947-46-7
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 372258
• PubChem ID: 104024
• Update Time: 2025-04-19

Benzenamine,4-[(4-aminophenyl)methyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)methyl]-N-ethyl-
• 4-(4-Aminobenzyl)-N-ethylaniline
• 4-[[4-(ethylamino)phenyl]methyl]aniline
• 51947-46-7
• EINECS 257-540-7
• NS00032384
• DTXSID00199923
• Ethyl-(4-p-aminotolyl)-phenyl-amine

• Inchi： 1S/C15H18N2/c1-2-17-15-9-5-13(6-10-15)11-12-3-7-14(16)8-4-12/h3-10,17H,2,11,16H2,1H3
• InChI Key： DBQGVUZTTWCNDT-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC(=CC=1)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 226.14714
• Monoisotopic Mass: 226.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.092
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.633
• PSA: 38.05